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An In-depth Technical Guide on the Ozone Depletion Potential of CFC-112 and CFC-112a

This technical guide provides a comprehensive overview of the ozone depletion potential

(ODP) of two chlorofluorocarbons (CFCs), CFC-112 (CCl₂FCCl₂F) and CFC-112a (CClF₂CCl₃).

It is intended for researchers, scientists, and professionals in drug development and

environmental science who require a detailed understanding of the atmospheric impact of

these compounds. This document summarizes key quantitative data, outlines experimental

methodologies for ODP determination, and visualizes the atmospheric breakdown pathways.

Data Presentation
The following table summarizes the key atmospheric data for CFC-112 and CFC-112a,

including their atmospheric lifetimes and Ozone Depletion Potentials (ODPs). The ODP is a

relative measure of the per-mass contribution of a chemical to ozone depletion, compared to

that of trichlorofluoromethane (CFC-11), which is assigned a value of 1.0.[1][2][3]
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Compound
Chemical
Formula

Atmospheric
Lifetime
(Years)

Semi-empirical
ODP

Model-
calculated
ODP

CFC-112 CCl₂FCCl₂F
63.6 (61.9–64.7)

[4][5]

0.88 (0.62–1.44)

[6]
0.98[4][5]

CFC-112a CClF₂CCl₃
51.5 (50.0–52.6)

[4][5]

0.88 (0.50–2.19)

[6]
0.86[4][5]

Experimental Protocols for Determining Ozone
Depletion Potential
The determination of the Ozone Depletion Potential for compounds like CFC-112 and CFC-

112a involves a combination of laboratory measurements and atmospheric modeling.[2]

Laboratory Measurements of UV Absorption Spectra
A crucial experimental step is the measurement of the ultraviolet (UV) absorption spectra of the

compounds.[4][5]

Objective: To determine the efficiency with which the molecule absorbs UV photons at

different wavelengths, which is a primary driver of its breakdown in the stratosphere.

Methodology:

Pure samples of CFC-112 and CFC-112a are prepared.

The absorption of UV radiation is measured over a range of wavelengths relevant to

stratospheric conditions (typically 190-235 nm).[4][5]

These measurements are performed across a range of temperatures that simulate the

stratospheric environment (e.g., 207–323 K).[4][5]

The results yield absorption cross-sections, which quantify the probability of a photon

being absorbed by the molecule.
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Atmospheric Modeling
The experimentally determined UV absorption cross-sections are then used as inputs for

atmospheric models to calculate the ODP. Two-dimensional (2-D) atmospheric models are

commonly employed for this purpose.[4]

Objective: To simulate the transport and chemical reactions of the CFCs in the atmosphere

to calculate their atmospheric lifetime and ozone-depleting impact relative to CFC-11.

Model Inputs:

UV absorption spectra and O(¹D) rate coefficients determined from laboratory

experiments.[4][5]

Known atmospheric transport and chemistry parameters.

Simulation Process:

The model simulates the release of the CFC at the Earth's surface.

It then models its transport into the stratosphere.

In the simulated stratosphere, the model calculates the rate of photolysis (breakdown by

UV light) based on the measured absorption cross-sections.[4][5]

The model tracks the release of chlorine atoms and their subsequent catalytic reactions

that destroy ozone.[7]

ODP Calculation: The ODP is calculated as the ratio of the modeled global ozone loss due to

a unit mass emission of the substance to the modeled global ozone loss due to a unit mass

emission of CFC-11.[3]

Atmospheric Breakdown and Ozone Depletion
Pathway
CFCs are chemically inert in the lower atmosphere (troposphere) and can persist for many

decades.[7][8] This long lifetime allows them to be transported to the stratosphere. Once in the
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stratosphere, they are exposed to intense ultraviolet radiation from the sun, which leads to their

breakdown through a process called photodissociation.[7][9] This process releases chlorine

atoms, which then act as catalysts in the destruction of ozone molecules.[7][10] A single

chlorine atom can destroy thousands of ozone molecules before it is removed from the

stratosphere.[7][10]

The following diagram illustrates the general photodissociation pathway for CFC-112 and CFC-

112a and the subsequent catalytic cycle of ozone depletion initiated by the released chlorine

atoms.
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Caption: Atmospheric breakdown of CFC-112/112a and the catalytic ozone depletion cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. epa.gov [epa.gov]

2. carbontrail.net [carbontrail.net]

3. Ozone depletion potential - Wikipedia [en.wikipedia.org]

4. ACP - UV and infrared absorption spectra, atmospheric lifetimes, and ozone depletion and
global warming potentials for CCl2FCCl2F (CFC-112), CCl3CClF2 (CFC-112a), CCl3CF3
(CFC-113a), and CCl2FCF3 (CFC-114a) [acp.copernicus.org]

5. researchgate.net [researchgate.net]

6. ozone.unep.org [ozone.unep.org]

7. tutorchase.com [tutorchase.com]

8. acs.org [acs.org]

9. Photodissociation - Wikipedia [en.wikipedia.org]

10. Ozone depletion - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Ozone depletion potential of CFC-112 and CFC-112a].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219685#ozone-depletion-potential-of-cfc-112-and-
cfc-112a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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